1-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)-3-(2,6-dimethylmorpholino)propan-2-ol hydrochloride
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Description
1-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)-3-(2,6-dimethylmorpholino)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C17H32ClNO3 and its molecular weight is 333.9. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research into similar bicyclic structures, such as bicyclo[2.2.1]heptan derivatives, emphasizes the importance of these compounds in synthetic chemistry. For instance, the synthesis and chemistry of bicyclo[4.1.0]hept-1,6-ene showcase how structural manipulations of bicyclic compounds can lead to novel organic reactions, forming a basis for developing new chemical entities with potential application in material science and drug development (Billups et al., 1996).
Potential Medicinal Chemistry Applications
The study of compounds like biperiden hydrochloride, a cholinolytic used in treating Parkinson’s disease, highlights the role of bicyclic structures in medicinal chemistry. Biperiden hydrochloride's efficacy in managing muscular spasms and uncoordinated movements suggests that related bicyclic compounds may also find relevance in neuroscience research, particularly in understanding and managing neurodegenerative diseases and movement disorders (Kuz’mina et al., 2018).
Neurokinin-1 Receptor Antagonism
The development of water-soluble neurokinin-1 receptor antagonists for clinical administration, such as 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, underscores the therapeutic potential of bicyclic compounds in psychiatric and neurological disorders. Their role in preclinical tests for emesis and depression points to the broad spectrum of applications in therapeutic agent development (Harrison et al., 2001).
Polymer Science and Material Chemistry
The structural features of bicyclic compounds also play a significant role in polymer science and material chemistry. For example, the synthesis and polymerization of dioxabicyclo[2.2.1]-heptanes illustrate the utility of bicyclic frameworks in creating new polymeric materials with unique properties, which could be explored for engineering, biotechnology, and nanotechnology applications (Hall et al., 2007).
Properties
IUPAC Name |
1-(2-bicyclo[2.2.1]heptanylmethoxy)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H31NO3.ClH/c1-12-7-18(8-13(2)21-12)9-17(19)11-20-10-16-6-14-3-4-15(16)5-14;/h12-17,19H,3-11H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVFBLADNEMRKHS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)CC(COCC2CC3CCC2C3)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H32ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.